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Compound of Interest

Compound Name: Schisanhenol B

Cat. No.: B012759 Get Quote

An In-depth Overview for Researchers, Scientists, and Drug Development Professionals

Initial Note: This document focuses on the lignan Schisanhenol, which has been isolated from

Schisandra rubriflora. Initial research indicates that the query for "Schisanhenol B" may be a

typographical error, as the scientific literature predominantly refers to "Schisanhenol" (also

known as Gomisin K3) in the context of this plant species. No distinct compound named

"Schisanhenol B" has been identified in the reviewed literature for S. rubriflora.

Introduction
Schisandra rubriflora, a deciduous climbing plant native to China, India, and Myanmar, is a rich

source of bioactive lignans. Among these, Schisanhenol has emerged as a compound of

significant interest due to its diverse pharmacological activities. This technical guide provides a

comprehensive overview of the discovery, isolation, characterization, and biological evaluation

of Schisanhenol from S. rubriflora, tailored for researchers and professionals in the field of drug

discovery and development.

Quantitative Analysis of Schisanhenol
Schisanhenol has been quantified in various parts of the Schisandra rubriflora plant, with the

fruit being a particularly rich source. The concentration of Schisanhenol can vary depending on

the specific plant part and its gender.
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Plant Part
Concentration (mg/100 g
Dry Weight)

Reference

Fruit 454 [1][2]

Female Leaves
Not explicitly quantified, but

present

Male Leaves
Not explicitly quantified, but

present

Experimental Protocols
Isolation and Purification of Schisanhenol
The isolation of Schisanhenol from Schisandra rubriflora typically involves a multi-step process

of extraction and chromatographic separation. While a universally standardized protocol is not

available, the following methodology is based on commonly employed techniques for lignan

isolation.

3.1.1. Plant Material and Extraction

Plant Material: Dried and powdered fruits of Schisandra rubriflora are used as the starting

material.

Extraction: The powdered material is extracted with a suitable solvent, such as 70% ethanol

or methanol, at room temperature or with gentle heating. This process is often repeated

multiple times to ensure exhaustive extraction. The resulting extracts are then combined and

concentrated under reduced pressure to yield a crude extract.

3.1.2. Chromatographic Separation

Initial Fractionation: The crude extract is typically subjected to a preliminary fractionation

using techniques like solvent-solvent partitioning or column chromatography over a

macroporous resin (e.g., AB-8). Elution is performed with a gradient of ethanol in water.

Silica Gel Column Chromatography: The lignan-rich fractions are further purified by repeated

column chromatography on silica gel. A gradient of petroleum ether and ethyl acetate is
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commonly used as the mobile phase.

Preparative High-Performance Liquid Chromatography (HPLC): For final purification to

obtain high-purity Schisanhenol, preparative HPLC on an ODS (C18) column is employed.

The mobile phase often consists of a mixture of methanol and water.

dot graph TD { A[Dried and Powdered S. rubriflora Fruit] --> B{Extraction with 70% Ethanol}; B -

-> C[Concentration of Crude Extract]; C --> D{Macroporous Resin Column Chromatography}; D

--> E[Elution with Ethanol Gradient]; E --> F{Silica Gel Column Chromatography}; F -->

G[Elution with Petroleum Ether/Ethyl Acetate Gradient]; G --> H{Preparative HPLC (ODS

Column)}; H --> I[Pure Schisanhenol];

}

Caption: General workflow for the isolation of Schisanhenol.

Structural Elucidation Data
The structure of Schisanhenol is confirmed through a combination of spectroscopic techniques,

primarily Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

NMR Spectroscopic Data
The following table summarizes the reported 1H and 13C NMR chemical shifts for

Schisanhenol.[3]
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Position 13C NMR (δC) 1H NMR (δH, mult., J in Hz)

1 134.1

2 106.8 6.57 (s)

3 151.7

4 140.7

5 151.3

6 39.8 2.58 (m), 2.13 (m)

7 34.3 1.87 (m)

8 24.1 2.45 (m), 1.95 (m)

9 40.5 1.55 (m)

10 125.7

11 148.9

12 149.1

13 110.1 6.69 (s)

14 129.5

1-OCH3 60.9 3.89 (s)

2-OCH3 55.9 3.55 (s)

3-OCH3 60.9 3.89 (s)

12-OCH3 61.3 3.88 (s)

13-OCH3 55.9 3.85 (s)

7-CH3 12.9 0.98 (d, 7.0)

8-CH3 21.6 0.75 (d, 7.0)

Note: NMR data can vary slightly depending on the solvent used.
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Mass Spectrometry Data
High-resolution mass spectrometry (HRMS) is used to determine the exact mass and elemental

composition of Schisanhenol.

Technique Ionization Mode Observed m/z Molecular Formula

HR-ESI-MS Positive [M+H]+ C23H30O6

Biological Activities and Signaling Pathways
Schisanhenol has demonstrated a range of biological activities, with anti-HIV and

neuroprotective effects being the most prominent.

Anti-HIV Activity
Schisanhenol has been shown to inhibit the replication of the Human Immunodeficiency Virus

(HIV). While the precise mechanism is still under investigation, it is hypothesized that, like other

lignans from the Schisandra genus, it may target the HIV-1 reverse transcriptase enzyme.

Inhibition of this enzyme is a critical step in preventing the conversion of viral RNA into DNA,

thus halting the viral replication cycle.

Click to download full resolution via product page

Caption: Proposed anti-HIV mechanism of Schisanhenol.

Neuroprotective Effects
Schisanhenol has been shown to possess neuroprotective properties, potentially through the

activation of the SIRT1-PGC-1α signaling pathway. This pathway is involved in mitochondrial

biogenesis and function, as well as in the reduction of oxidative stress. By activating this

pathway, Schisanhenol may help to protect neuronal cells from damage and improve cognitive

function.
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Caption: Neuroprotective signaling pathway of Schisanhenol.

Conclusion
Schisanhenol, a dibenzocyclooctadiene lignan isolated from Schisandra rubriflora, represents a

promising natural product with significant therapeutic potential. Its demonstrated anti-HIV and

neuroprotective activities warrant further investigation for the development of novel therapeutic

agents. This guide provides a foundational understanding of the discovery, isolation,

characterization, and known biological activities of Schisanhenol, serving as a valuable

resource for the scientific and drug development communities. Further research is encouraged

to fully elucidate its mechanisms of action and to explore its full therapeutic potential.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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